Cas no 946360-15-2 (N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide)

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide is a synthetic organic compound featuring a tetrazole core linked to a chlorophenyl group and a dimethoxybenzamide moiety. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecule development. The presence of the tetrazole ring enhances metabolic stability and bioavailability, while the chlorophenyl and dimethoxybenzamide groups may contribute to selective binding interactions. This compound is of interest in pharmaceutical research for its potential as an intermediate in the synthesis of novel therapeutic agents. Its well-defined chemical properties make it suitable for further derivatization and structure-activity relationship studies.
N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide structure
946360-15-2 structure
Product Name:N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide
CAS No:946360-15-2
MF:C17H16ClN5O3
MW:373.793642044067
CID:6416176
PubChem ID:27445049
Update Time:2025-10-30

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide
    • N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,3-dimethoxybenzamide
    • 946360-15-2
    • AKOS005001316
    • N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2,3-dimethoxybenzamide
    • F2070-1007
    • Benzamide, N-[[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl]-2,3-dimethoxy-
    • Inchi: 1S/C17H16ClN5O3/c1-25-14-5-3-4-13(16(14)26-2)17(24)19-10-15-20-21-22-23(15)12-8-6-11(18)7-9-12/h3-9H,10H2,1-2H3,(H,19,24)
    • InChI Key: FSOZZNWMIPSWCS-UHFFFAOYSA-N
    • SMILES: C(NCC1N(C2=CC=C(Cl)C=C2)N=NN=1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

  • Exact Mass: 373.0941671g/mol
  • Monoisotopic Mass: 373.0941671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 91.2Ų

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide Pricemore >>

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Additional information on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide

Comprehensive Overview of N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide (CAS No. 946360-15-2)

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide, with the CAS number 946360-15-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential therapeutic applications. The presence of a tetrazole ring and dimethoxybenzamide moiety in its structure makes it a subject of interest for researchers exploring novel drug candidates.

In recent years, the demand for heterocyclic compounds like N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide has surged due to their versatility in medicinal chemistry. The tetrazole group, in particular, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This has led to increased searches for "tetrazole-based drugs" and "benzamide derivatives in drug discovery" across academic and industrial platforms.

The compound's CAS No. 946360-15-2 is frequently referenced in patent literature and scientific databases, highlighting its potential in targeting specific biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the chlorophenyl or dimethoxybenzamide groups could yield analogs with enhanced efficacy. This aligns with the growing trend of "SAR studies in drug development" and "optimizing lead compounds," which are hot topics in the pharmaceutical industry.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Given the dimethoxybenzamide scaffold's prevalence in CNS-active drugs, queries like "CNS drug candidates 2024" and "new tetrazole derivatives for neurological applications" have become common. While N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide is still under investigation, its structural features suggest promise in this domain.

From a synthetic chemistry perspective, the compound's multi-step synthesis and purification challenges are often discussed in forums and research papers. Keywords such as "synthesis of tetrazole derivatives" and "benzamide purification techniques" reflect the technical hurdles associated with its production. These discussions are crucial for optimizing yield and scalability, especially for industrial applications.

In summary, N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dimethoxybenzamide (CAS No. 946360-15-2) represents a compelling case study in modern drug discovery. Its unique molecular architecture and potential pharmacological applications make it a focal point for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic solutions in the near future.

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